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Compound of Interest

Compound Name: Pentafluorophenol-D

Cat. No.: B027972 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety data, handling protocols, and

experimental context for pentafluorophenol-d (PFP-d). The information is curated for

professionals in research and drug development who utilize this reagent in their workflows.

While specific safety data for the deuterated form is limited, the following information is based

on the closely related and well-documented pentafluorophenol (PFP), and any significant

deviations for the deuterated compound are expected to be minimal.

Section 1: Safety Data Sheet Summary
Pentafluorophenol and its deuterated analogue are organofluorine compounds that require

careful handling due to their potential health hazards. Below is a summary of critical safety

information.

Hazard Identification and Classification
Pentafluorophenol is classified as a hazardous substance.[1] It is harmful if swallowed, inhaled,

or in contact with skin.[2][3] It can cause severe skin burns and serious eye damage.[1][4][5]

Additionally, it may cause respiratory irritation.[2][5][6]

GHS Hazard Statements:

H302: Harmful if swallowed[2][3][5]
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H312: Harmful in contact with skin[2][3][5]

H314: Causes severe skin burns and eye damage[5][7]

H315: Causes skin irritation[2][5][6]

H319: Causes serious eye irritation[2][5][6]

H332: Harmful if inhaled[2]

H335: May cause respiratory irritation[2][5][6]

Physical and Chemical Properties
Property Value Reference

Molecular Formula C₆DF₅O [6]

Molecular Weight 185.07 g/mol [6]

Appearance
White to slightly brown

crystalline powder/solid
[8]

Melting Point
32.8 °C (91.0 °F; 305.9 K) for

PFP
[7]

Boiling Point
145.6 °C (294.1 °F; 418.8 K)

for PFP
[7]

Flash Point 72 °C (161.6 °F) [8]

pKa 5.5 for PFP [7]

Toxicological Information
The toxicological properties of pentafluorophenol have not been fully investigated.[8] Acute

exposure may lead to irritation of the eyes, skin, and respiratory tract.[9] Prolonged or repeated

exposure could result in central nervous system depression and potential damage to the liver

and kidneys.[9] There is currently insufficient evidence to classify it as a human carcinogen.[9]
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Exposure Route Effects

Inhalation
May cause respiratory tract irritation.[8] Harmful

if inhaled.[2]

Skin Contact
May cause skin irritation.[8] Harmful in contact

with skin.[2][10] Causes skin irritation.[2]

Eye Contact
May cause eye irritation.[8] Causes serious eye

irritation.[2]

Ingestion

Harmful if swallowed.[2][10] May cause

gastrointestinal irritation with nausea, vomiting,

and diarrhea.[8]

Section 2: Handling and Storage Protocols
Proper handling and storage procedures are paramount to ensure safety when working with

pentafluorophenol-d.

Personal Protective Equipment (PPE)
A comprehensive set of personal protective equipment should be worn at all times when

handling this compound.

PPE Specifications

Eye/Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[4][8][10]

Skin Protection
Wear appropriate protective gloves and clothing

to prevent skin exposure.[4][8][10]

Respiratory Protection

Use a NIOSH/MSHA or European Standard EN

149 approved respirator if exposure limits are

exceeded or if irritation or other symptoms are

experienced.[1][4][8]
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Safe Handling Practices
Wash thoroughly after handling.[8]

Use only in a well-ventilated area or outdoors.[2][9]

Avoid contact with eyes, skin, and clothing.[8]

Do not breathe dust, fumes, gas, mist, vapors, or spray.[9][10]

Keep container tightly closed when not in use.[8][9]

Do not eat, drink, or smoke when using this product.[2][10]

Avoid generating dusty conditions.[8]

Storage Conditions
Store in a tightly closed container.[8][9]

Store in a cool, dry, well-ventilated area away from incompatible substances.[8]

Keep away from heat, sparks, and flame.[10]

Store in the dark.[9]

Incompatible with strong oxidizing agents, bases, acid chlorides, and acid anhydrides.[9]

Section 3: Emergency Procedures
In the event of an accidental exposure or spill, immediate and appropriate action is crucial.
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Situation First-Aid Measures

Inhalation

Remove from exposure to fresh air immediately.

If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Get medical

aid immediately.[8][10]

Skin Contact

Get medical aid. Flush skin with plenty of water

for at least 15 minutes while removing

contaminated clothing and shoes.[8][10]

Eye Contact

Flush eyes with plenty of water for at least 15

minutes, occasionally lifting the upper and lower

eyelids. Get medical aid immediately.[8][10]

Ingestion

Do NOT induce vomiting. If conscious and alert,

rinse mouth and drink 2-4 cupfuls of milk or

water. Get medical aid immediately.[8][10]

For spills, clean up immediately, observing precautions in the Protective Equipment section.

Sweep up or absorb the material and place it into a suitable clean, dry, closed container for

disposal.[8] Avoid generating dust and provide ventilation.[8]

Section 4: Experimental Protocols and Applications
Pentafluorophenol is a widely used reagent in organic synthesis, particularly in the formation of

active esters for peptide synthesis.[7][11][12]

General Procedure for Pentafluorophenyl Ester
Formation
The following is a generalized protocol for the synthesis of Fmoc-amino acid pentafluorophenyl

esters, which are common intermediates in solid-phase peptide synthesis.

To a solution of an Fmoc-protected amino acid in a suitable solvent (e.g., dichloromethane or

THF), add 1.5 equivalents of pentafluorophenol.[11]
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If necessary, a coupling reagent such as a carbodiimide or Ghosez's reagent can be added

to facilitate the esterification.[11]

The reaction mixture is typically stirred at room temperature overnight.[11]

The solvent is removed under reduced pressure.

The crude product is then purified by flash column chromatography on silica gel.[11]

Application in Flow Chemistry for Dipeptide Synthesis
Pentafluorophenyl esters are also amenable to flow chemistry systems for peptide synthesis.

Two separate solutions are prepared: one containing the Fmoc-amino acid PFP ester in THF

and the other containing the amino acid tert-butyl ester in THF.[11]

These solutions are pumped at a controlled flow rate into a reaction cartridge.[11]

The resulting solution then flows through a heated cartridge containing a scavenger resin

(e.g., DBU-polymer) to facilitate the reaction and purification.[11]

Section 5: Visualized Workflow
The following diagrams illustrate the logical flow of handling and experimental use of

pentafluorophenol-d.
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General Handling Workflow for Pentafluorophenol-d

Preparation

Handling

Cleanup & Disposal

Conduct Risk Assessment

Select Appropriate PPE
(Goggles, Gloves, Lab Coat)

Prepare Ventilated Work Area
(Fume Hood)

Weigh Pentafluorophenol-d

Perform Chemical Reaction

Decontaminate Glassware & Surfaces

Dispose of Waste in
Designated Hazardous Waste Container

Remove and Dispose of PPE Properly

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Pentafluorophenol-d.
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Pentafluorophenyl Ester Formation for Peptide Synthesis

Start: Fmoc-Amino Acid

Reaction in Solvent
(e.g., DCM, THF)

Pentafluorophenol Coupling Agent
(e.g., DCC, Ghosez's Reagent)

Aqueous Workup / Solvent Removal

Purification
(e.g., Column Chromatography)

Product: Fmoc-Amino Acid PFP Ester

Use in Solid-Phase
Peptide Synthesis

Click to download full resolution via product page

Caption: Experimental Workflow for PFP Ester Synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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